5-bromo-N-(2,3-dihydro-1H-inden-1-yl)-N-methylthiophene-2-carboxamide

• IUPAC Name: 5-bromo-N-(2,3-dihydro-1H-inden-1-yl)-N-methylthiophene-2-carboxamide
• InChI: InChI=1S/C15H14BrNOS/c1-17(15(18)13-8-9-14(16)19-13)12-7-6-10-4-2-3-5-11(10)12/h2-5,8-9,12H,6-7H2,1H3
• InChI Key: ODMSQTIOQJXZDU-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCC2=CC=CC=C12)C(=O)C3=CC=C(S3)Br
• Molecular Formula: C15H14BrNOS
• Molecular Weight: 336.2 g/mol

Description

5-bromo-N-(2,3-dihydro-1H-inden-1-yl)-N-methylthiophene-2-carboxamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is known for its unique structure and properties, which make it an important tool for investigating various biological and biochemical processes.

Mechanism of Action

The mechanism of action of 5-bromo-N-(2,3-dihydro-1H-inden-1-yl)-N-methylthiophene-2-carboxamide is complex and not fully understood. However, it is known that this compound interacts with various proteins and enzymes in the body, which can affect cellular signaling pathways and gene expression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-bromo-N-(2,3-dihydro-1H-inden-1-yl)-N-methylthiophene-2-carboxamide are still being studied. However, it is believed that this compound may have a number of potential applications in the treatment of various diseases and conditions, including cancer, neurodegenerative disorders, and inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-bromo-N-(2,3-dihydro-1H-inden-1-yl)-N-methylthiophene-2-carboxamide in lab experiments is its unique structure and properties, which make it an important tool for investigating various biological and biochemical processes. However, the synthesis process for this compound is complex and requires specialized expertise and equipment, which can limit its availability for some researchers.

Future Directions

There are many potential future directions for research involving 5-bromo-N-(2,3-dihydro-1H-inden-1-yl)-N-methylthiophene-2-carboxamide. Some possible areas of focus include:
1. Investigating the potential therapeutic applications of this compound in the treatment of various diseases and conditions.
2. Studying the mechanism of action of 5-bromo-N-(2,3-dihydro-1H-inden-1-yl)-N-methylthiophene-2-carboxamide in greater detail to gain a better understanding of its effects on cellular signaling pathways and gene expression.
3. Developing new synthesis methods for this compound that are more efficient and cost-effective.
4. Exploring the use of 5-bromo-N-(2,3-dihydro-1H-inden-1-yl)-N-methylthiophene-2-carboxamide as a tool for investigating the structure and function of various proteins and enzymes in the body.
5. Investigating the potential use of this compound in combination with other compounds to enhance its therapeutic effects and reduce potential side effects.
In conclusion, 5-bromo-N-(2,3-dihydro-1H-inden-1-yl)-N-methylthiophene-2-carboxamide is a chemical compound that has significant potential for scientific research. Its unique structure and properties make it an important tool for investigating various biological and biochemical processes, and there are many potential future directions for research involving this compound.

Synthesis Methods

The synthesis of 5-bromo-N-(2,3-dihydro-1H-inden-1-yl)-N-methylthiophene-2-carboxamide involves a multi-step process that requires specialized equipment and expertise. The first step involves the preparation of the starting materials, which are then subjected to a series of chemical reactions to produce the final product. The synthesis process is complex and requires careful attention to detail to ensure that the final product is of high purity and quality.

Scientific Research Applications

5-bromo-N-(2,3-dihydro-1H-inden-1-yl)-N-methylthiophene-2-carboxamide has been used extensively in scientific research for a variety of applications. One of the most common uses of this compound is in the study of biological and biochemical processes, including the effects of various compounds on cellular signaling pathways and gene expression.